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Compound of Interest

Compound Name: Propofol-d17 |A-D-Glucuronide

Cat. No.: B12432312

Get Quote

Topic: Propofol-d17 Glucuronide: Technical Specifications and Bioanalytical Application Guide

Content Type: Technical Whitepaper / Application Guide Audience: Bioanalytical Chemists,

DMPK Scientists, and Toxicologists.[1]

Executive Summary
The accurate quantification of Propofol (2,6-diisopropylphenol) and its metabolites is critical in

clinical anesthesia monitoring, forensic toxicology, and pharmacokinetic (PK) profiling.[1] While

Propofol itself is lipophilic and rapidly cleared, its primary Phase II metabolite, Propofol

Glucuronide (PG), represents the major circulating form and a key marker for retrospective

detection of exposure.[1]

Propofol-d17

-D-Glucuronide is the definitive stable isotope-labeled internal standard (SIL-IS) for this
analysis.[1] Its high degree of deuteration (d17) eliminates isotopic contribution (cross-talk)
from the native analyte and ensures identical extraction recovery and ionization efficiency,
compensating for the significant matrix effects often observed in ESI-negative mode analysis of
glucuronides.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12432312#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Propofol-d17-_A-D-Glucuronide
https://pubchem.ncbi.nlm.nih.gov/compound/Propofol-d17-_A-D-Glucuronide
https://pubchem.ncbi.nlm.nih.gov/compound/Propofol-d17-_A-D-Glucuronide
https://pubchem.ncbi.nlm.nih.gov/compound/Propofol-d17-_A-D-Glucuronide
https://pubchem.ncbi.nlm.nih.gov/compound/Propofol-d17-_A-D-Glucuronide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12432312?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide provides the validated chemical data, mechanistic rationale, and step-by-step

protocols for utilizing Propofol-d17 glucuronide in LC-MS/MS workflows.

Chemical Identity & Reference Data
The following specifications serve as the master data record for reference standard verification.

Parameter Technical Specification

Chemical Name
Propofol-d17

-D-Glucuronide

Systematic Name

(2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-[2,6-bis(1-

methylethyl-d7)-phenoxy-3,4,5-d3]oxane-2-

carboxylic acid

CAS Number 1683581-05-6

Unlabeled Parent CAS 114991-26-3 (Propofol glucuronide)

Molecular Formula

Molecular Weight 371.51 g/mol

Exact Mass 371.2746 Da

Solubility Soluble in Methanol, DMSO, Water (slightly)

Stability
Hygroscopic; Store at -20°C. Avoid repeated

freeze-thaw cycles.[1][2][3][4][5][6]

Structural Insight: The "d17" label indicates full deuteration of the propofol aglycone moiety (

), attached to a non-labeled glucuronic acid ring.[1] This results in a mass shift of +17 Da
relative to the native metabolite (

; MW 354.40).[1]

Mechanistic Rationale: Why d17?
In LC-MS/MS bioanalysis, the choice of Internal Standard (IS) dictates assay precision.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Propofol-d17-_A-D-Glucuronide
https://veeprho.com/impurities/propofol-d17-o-glucuronide/
https://pubchem.ncbi.nlm.nih.gov/compound/Propofol-Glucuronide
https://www.medchemexpress.com/propofol-d17-%CE%B2-d-glucuronide.html
https://www.lgcstandards.com/IT/en/Propofol-d17-beta-D-Glucuronide/p/TRC-P829782
https://en.wikipedia.org/wiki/Propofol
https://pubchem.ncbi.nlm.nih.gov/compound/Propofol-d17-_A-D-Glucuronide
https://pubchem.ncbi.nlm.nih.gov/compound/Propofol-d17-_A-D-Glucuronide
https://pubchem.ncbi.nlm.nih.gov/compound/Propofol-d17-_A-D-Glucuronide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12432312?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Shift & Cross-Talk: A d17 shift provides a wide mass window, preventing isotopic

interference from the native analyte's M+17 isotopes (which are negligible).[1] Lower

deuteration (e.g., d3 or d6) might suffer from overlap if concentrations are high.[1]

Retention Time Stability: Deuterium labeling can slightly alter retention time (the "deuterium

isotope effect").[1] However, with d17, the lipophilicity change is consistent.[1] The IS co-

elutes (or elutes very closely) with the analyte, ensuring it experiences the exact same

ionization suppression or enhancement from the biological matrix at that specific

chromatographic moment.[1]

Ionization Mode: Propofol glucuronide is analyzed in Negative Electrospray Ionization (ESI-)

mode.[1] This mode is prone to matrix effects (ion suppression).[1] The d17 IS corrects for

these fluctuations dynamically.

Visualization: Metabolic & Analytical Pathways
Figure 1: Propofol Metabolic Pathway & Analysis
This diagram illustrates the UGT1A9-mediated conversion of Propofol to its glucuronide and

the subsequent analytical targeting.[3]
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Caption: Propofol is metabolized by UGT1A9 to Propofol Glucuronide.[1][7] The d17 IS is

spiked post-collection to normalize ESI variability.

Validated Experimental Protocol
Methodology: LC-ESI-MS/MS (Negative Mode) Matrix: Human Urine or Plasma[1]

A. Reagent Preparation
Stock Solution: Dissolve 1 mg Propofol-d17 Glucuronide in 1 mL Methanol (1 mg/mL). Store

at -20°C.

Working IS Solution: Dilute Stock to 1 µg/mL in 50:50 Methanol:Water.

B. Sample Preparation (Dilute-and-Shoot for Urine)
Rationale: Glucuronides are hydrophilic and present in high concentrations in urine.[1]

Extensive extraction (LLE) is often unnecessary and may lead to hydrolysis.[1]

Aliquot: Transfer 50 µL of urine sample to a 96-well plate.

Spike: Add 20 µL of Working IS Solution (Propofol-d17 Glucuronide).

Dilute: Add 430 µL of Mobile Phase A (0.1% Formic Acid in Water).

Mix: Vortex for 30 seconds.

Centrifuge: 3,000 x g for 5 minutes (to remove particulates).

Inject: 5-10 µL of supernatant.

C. LC-MS/MS Conditions
Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm) or equivalent.

Mobile Phase A: 0.1% Formic Acid (or 5mM Ammonium Acetate) in Water.[1]

Mobile Phase B: Acetonitrile.
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Gradient: 10% B to 90% B over 3 minutes.

Flow Rate: 0.4 mL/min.

D. Mass Spectrometry Parameters (MRM)
Operate in Negative Ion Mode (ESI-).

Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Cone Voltage
(V)

Collision
Energy (eV)

Propofol

Glucuronide
353.2 [M-H]⁻

175.1

(Glucuronide

Frag)

30 25

Propofol-d17

Glucuronide (IS)
370.3 [M-H]⁻

175.1

(Glucuronide

Frag)

30 25

Note on Transitions: The transition to m/z 175 represents the glucuronide moiety. Since the d17

label is on the propofol ring, the glucuronide fragment (175) remains unlabeled and identical for

both analyte and IS.[1] This is a common and accepted transition for glucuronide conjugates

when the aglycone fragment signal is weak or unstable.

Data Interpretation & Troubleshooting
Linearity & Range

Dynamic Range: Typically 10 – 10,000 ng/mL in urine.

Curve Fit: Linear (

weighting) using the area ratio of Analyte/IS.[1]

Troubleshooting "In-Source Fragmentation"
Propofol glucuronide is thermally labile.[1]

Symptom: Detection of Propofol parent mass (m/z 177/178) in the glucuronide channel.[1]
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Fix: Lower the Desolvation Temperature (keep < 450°C) and reduce Cone Voltage. Ensure

the IS (m/z 370) maintains a consistent response; if IS signal drops, matrix suppression is

high—consider further dilution (1:20).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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